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For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-VAD-AMC (Carbobenzoxy-valyl-alanyl-aspartyl-7-amino-4-methylcoumarin) is a fluorogenic
substrate used for the detection of caspase activity. Caspases, a family of cysteine-aspartic
proteases, are central to the execution of apoptosis (programmed cell death). The substrate
consists of the peptide sequence Val-Ala-Asp, which is a recognition motif for several
caspases, linked to the fluorescent reporter molecule 7-amino-4-methylcoumarin (AMC). In its
intact form, Z-VAD-AMC is weakly fluorescent. However, upon cleavage by an active caspase
at the aspartic acid residue, the highly fluorescent AMC moiety is released. The resulting
fluorescence can be quantified to measure caspase activity.

This document provides detailed application notes and protocols for the use of Z-VAD-AMC in
caspase activity assays, intended for researchers, scientists, and professionals in drug
development.

Mechanism of Action
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The assay is based on the enzymatic activity of caspases. The pan-caspase nature of the VAD
peptide sequence allows for the detection of activity from multiple caspases, including initiator

caspases (e.g., caspase-8, caspase-9) and executioner caspases (e.g., caspase-3, caspase-
7).
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e To cite this document: BenchChem. [Application Notes and Protocols for Z-VAD-AMC in
Caspase Activity Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582915/docs#application-notes-and-protocols-for-
z-vad-amc-in-caspase-activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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